Cas no 2229345-89-3 (1-{2-4-(methylsulfanyl)phenylethyl}cyclopropan-1-ol)

• Product Name: 1-{2-4-(methylsulfanyl)phenylethyl}cyclopropan-1-ol
• CAS No: 2229345-89-3
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• CID: 6401220
• PubChem ID: 165683519
• Update Time: 2025-06-09

1-{2-4-(methylsulfanyl)phenylethyl}cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{2-4-(methylsulfanyl)phenylethyl}cyclopropan-1-ol
• EN300-1820019
• 1-{2-[4-(methylsulfanyl)phenyl]ethyl}cyclopropan-1-ol
• 2229345-89-3

• Inchi： 1S/C12H16OS/c1-14-11-4-2-10(3-5-11)6-7-12(13)8-9-12/h2-5,13H,6-9H2,1H3
• InChI Key： PKMWLUPHLUHAKQ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC1(CC1)O

Computed Properties

• Exact Mass: 208.09218630g/mol
• Monoisotopic Mass: 208.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.5Ų

Additional information on 1-{2-4-(methylsulfanyl)phenylethyl}cyclopropan-1-ol

1-{2-4-(methylsulfanyl)phenylethyl}cyclopropan-1-ol (CAS No. 2229345-89-3): A Comprehensive Overview

1-{2-4-(methylsulfanyl)phenylethyl}cyclopropan-1-ol (CAS No. 2229345-89-3) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive cyclopropane ring and a substituted phenyl group, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 1-{2-4-(methylsulfanyl)phenylethyl}cyclopropan-1-ol is particularly noteworthy. The cyclopropane ring, a three-membered cyclic alkane, imparts unique conformational constraints to the molecule, which can influence its interactions with biological targets. The presence of the methylsulfanyl group on the phenyl ring further enhances its chemical diversity and potential for bioactivity.

Recent studies have highlighted the potential of 1-{2-4-(methylsulfanyl)phenylethyl}cyclopropan-1-ol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound can effectively modulate certain neurotransmitter systems, potentially offering neuroprotective effects. Specifically, it has been found to inhibit the activity of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine.

In addition to its neuroprotective properties, 1-{2-4-(methylsulfanyl)phenylethyl}cyclopropan-1-ol has also shown promise in cancer research. Studies conducted at the National Cancer Institute have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways.

The pharmacokinetic properties of 1-{2-4-(methylsulfanyl)phenylethyl}cyclopropan-1-ol have also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a viable candidate for further development into clinical trials. Its high oral bioavailability and low toxicity profile are particularly advantageous for drug development.

In terms of synthetic routes, several methods have been reported for the preparation of 1-{2-4-(methylsulfanyl)phenylethyl}cyclopropan-1-ol. One efficient approach involves the reaction of 4-methylthiophenylacetonitrile with a suitable cyclopropane precursor, followed by reduction to form the alcohol moiety. This synthetic strategy allows for high yields and good stereoselectivity, facilitating large-scale production for research and development purposes.

The potential applications of 1-{2-4-(methylsulfanyl)phenylethyl}cyclopropan-1-ol extend beyond traditional pharmaceuticals. In the field of chemical biology, this compound has been used as a tool to probe specific biological pathways and interactions. For instance, it has been employed in high-throughput screening assays to identify novel targets for drug discovery.

In conclusion, 1-{2-4-(methylsulfanyl)phenylethyl}cyclopropan-1-ol (CAS No. 2229345-89-3) is a multifaceted compound with a broad range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an exciting area of ongoing investigation. As research continues to uncover new insights into its mechanisms and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.